Cas no 1049468-42-9 (2-(2,4-dichlorophenoxy)-N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide
• CAS No: 1049468-42-9
• MF: C₂₀H₂₂Cl₂FN₃O₂
• MW: 426.311986446381
• CID: 6430651
• PubChem ID: 42266685
• Update Time: 2025-10-29

2-(2,4-dichlorophenoxy)-N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide
• 2-(2,4-dichlorophenoxy)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]acetamide
• 2-(2,4-dichlorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide
• F5264-0304
• AKOS024504167
• 2-(2,4-dichlorophenoxy)-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)acetamide
• 1049468-42-9

• Inchi： 1S/C20H22Cl2FN3O2/c21-15-1-6-19(18(22)13-15)28-14-20(27)24-7-8-25-9-11-26(12-10-25)17-4-2-16(23)3-5-17/h1-6,13H,7-12,14H2,(H,24,27)
• InChI Key： WEKSMKMGJFRRHP-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(F)C=C2)CC1)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 425.1073105g/mol
• Monoisotopic Mass: 425.1073105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide

2-(2,4-Dichlorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide

The compound 2-(2,4-dichlorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049468-42-9) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and material science. This compound is characterized by its intricate structure, which includes a dichlorophenoxy group, a piperazine ring, and an acetamide functional group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the significance of dichlorophenoxy groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in the molecule suggests that it may play a critical role in modulating the compound's pharmacokinetic properties. Additionally, the piperazine ring, a six-membered amine-containing heterocycle, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design.

The acetamide functional group further enhances the molecule's versatility by providing additional sites for chemical modification and interaction. This functional group is commonly found in pharmaceutical agents due to its ability to improve solubility and reduce toxicity. Recent research has also explored the use of acetamides in the development of enzyme inhibitors and anti-inflammatory agents, underscoring their importance in modern drug discovery.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis begins with the preparation of the dichlorophenoxy acetamide intermediate, which is then coupled with the piperazine derivative through nucleophilic substitution or amidation reactions. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to accelerate coupling reactions involving piperazine derivatives, making them more feasible for large-scale production.

In terms of applications, 2-(2,4-dichlorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide has shown promise in several therapeutic areas. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with results indicating significant reduction in inflammatory markers in animal models. Furthermore, its ability to inhibit key enzymes involved in neurodegenerative diseases has positioned it as a candidate for further investigation in this field.

The fluorine atom present in the 4-fluorophenyl group introduces additional electronic effects that may enhance the compound's selectivity towards specific biological targets. Fluorinated compounds are increasingly being explored in drug development due to their improved pharmacokinetic profiles and reduced susceptibility to metabolic degradation.

From an environmental standpoint, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent studies have employed computational methods to predict the biodegradation potential of similar molecules, providing valuable insights into their environmental fate.

In conclusion, 2-(2,4-dichlorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049468-42-9) represents a sophisticated molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable subject for further research and development in both academic and industrial settings.